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Compound of Interest

Compound Name: 2-Bromo-3-chlorobenzaldehyde

CAS No.: 74073-40-8

Cat. No.: B1290519

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of
Halogenation
Halogenated benzaldehydes are aromatic aldehydes characterized by the substitution of one

or more hydrogen atoms on the benzene ring with halogen atoms (fluorine, chlorine, bromine,

or iodine). This structural modification significantly alters the physicochemical properties of the

parent benzaldehyde molecule, enhancing its utility as a chemical intermediate.[1] However,

this increased reactivity also modulates their toxicological profiles, making a detailed

assessment crucial for safe handling and development of downstream products. This guide will

delve into the acute toxicity, genotoxicity, and cellular toxicity of key halogenated

benzaldehydes, providing a framework for their risk assessment.

Acute Toxicity Profile: A Quantitative Overview
The acute toxicity of a substance is a critical initial indicator of its potential hazard. For

halogenated benzaldehydes, this is typically assessed through the determination of the median
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lethal dose (LD50), the dose required to kill half the members of a tested population. The

following table summarizes available LD50 data for prominent halogenated benzaldehydes.

Compound CAS No. Test Animal
Route of
Administrat
ion

LD50 Value References

2-

Chlorobenzal

dehyde

89-98-5 Rat (female) Oral 3150 mg/kg [2]

4-

Chlorobenzal

dehyde

104-88-1 Rat Oral
1400-1575

mg/kg
[3][4]

4-

Chlorobenzal

dehyde

104-88-1 Rat Oral 840 mg/kg [5]

4-

Chlorobenzal

dehyde

104-88-1 Rabbit Dermal 5000 mg/kg [5]

4-

Fluorobenzal

dehyde

459-57-4 Rat (female) Oral
>= 1600 - <=

1800 mg/kg
[6]

Expert Insight: The variability in the reported LD50 values for 4-chlorobenzaldehyde highlights

the importance of considering the specific study conditions, such as the strain and sex of the

test animals and the vehicle used for administration. Dermal LD50 values are generally higher

than oral values, suggesting that the primary route of acute toxicity concern is ingestion.

Beyond lethality, acute exposure to halogenated benzaldehydes can cause significant irritation

to the skin, eyes, and respiratory tract.[7][8] For instance, 2-chlorobenzaldehyde is described

as corrosive to the skin and capable of causing severe eye damage.[2][9] 4-

Chlorobenzaldehyde is also a known skin and eye irritant.[7][10]

Metabolic Fate: The Body's Chemical Response
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The toxicity of a xenobiotic is intrinsically linked to its metabolic transformation within an

organism. Halogenated benzaldehydes undergo a series of enzymatic reactions that can either

detoxify the compound or, in some cases, lead to the formation of more reactive and toxic

metabolites.

In mammals, the primary metabolic pathway for benzaldehydes involves oxidation to the

corresponding benzoic acid, which is then conjugated with glycine or glucuronic acid and

excreted in the urine.[11] For example, 2-chlorobenzaldehyde is efficiently metabolized to 2-

chlorohippuric acid in rats.[12] Aldehyde dehydrogenases (ALDHs) are the key enzymes

responsible for this oxidation.[13]

Anaerobic bacteria, such as those found in sediments, exhibit a more diverse metabolic

capability. They can both oxidize halogenated benzaldehydes to their corresponding carboxylic

acids and reduce them to benzyl alcohols.[14][15] In some instances, dehalogenation can also

occur.[14]
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Caption: Generalized metabolic pathways of halogenated benzaldehydes.

Genotoxicity: Assessing the Potential for DNA
Damage
Genotoxicity, the ability of a chemical to damage genetic material, is a critical toxicological

endpoint, as it can be a precursor to carcinogenesis. The Ames test is a widely used bacterial

reverse mutation assay to assess the mutagenic potential of a compound.[16][17][18]

While specific Ames test data for many halogenated benzaldehydes is not readily available in

the public domain, the parent compound, benzaldehyde, has shown mixed results. It did not
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produce mutations in some bacterial assays but did induce chromosomal abnormalities in

Chinese hamster cells and increased mutations in a mouse lymphoma forward mutation assay.

[11][19] For 2-chlorobenzaldehyde, one source indicates a negative result in the Ames test and

a micronucleus test in Chinese hamster fibroblasts.[2]

Experimental Protocol: The Ames Test (Plate
Incorporation Method)
This protocol provides a standardized workflow for assessing the mutagenicity of a test

compound using Salmonella typhimurium strains (e.g., TA98, TA100) that are auxotrophic for

histidine.[16][17][20][21]

Objective: To determine if a test compound can induce reverse mutations, allowing the bacteria

to grow on a histidine-deficient medium.

Materials:

Salmonella typhimurium histidine-requiring strains (e.g., TA98, TA100)

Test compound

Positive controls (e.g., 2-nitrofluorene, sodium azide)

Negative control (vehicle)

S9 fraction (for metabolic activation)

Minimal glucose agar plates

Top agar

Histidine/biotin solution

Procedure:

Preparation of Bacterial Cultures: Inoculate the S. typhimurium strains into nutrient broth and

incubate overnight to obtain a dense culture.
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Metabolic Activation (S9 Mix): For assays including metabolic activation, prepare an S9 mix

containing the S9 fraction, cofactors (e.g., NADP+), and a buffer.

Plate Incorporation: a. To a tube containing molten top agar, add the bacterial culture, the

test compound at various concentrations, and either the S9 mix or a buffer. b. Quickly vortex

the tube and pour the contents onto a minimal glucose agar plate. c. Evenly distribute the top

agar and allow it to solidify.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies on each plate. A significant, dose-

dependent increase in the number of revertant colonies compared to the negative control

indicates a mutagenic effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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